3-(2,2-dimethyltetrahydro-2H-pyran-4-yl)-N-(4-methoxybenzyl)-4-methylpentan-1-amine

• Molecular Formula: C21H35NO2
• Molecular Weight: 333.5 g/mol
• IUPAC Name: 3-(2,2-dimethyloxan-4-yl)-N-[(4-methoxyphenyl)methyl]-4-methylpentan-1-amine
• InChI: InChI=1S/C21H35NO2/c1-16(2)20(18-11-13-24-21(3,4)14-18)10-12-22-15-17-6-8-19(23-5)9-7-17/h6-9,16,18,20,22H,10-15H2,1-5H3
• InChI Key: FGCOYXVIXSZYRW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(CCNCC1=CC=C(C=C1)OC)C2CCOC(C2)(C)C

Description

[3-(2,2-DIMETHYLOXAN-4-YL)-4-METHYLPENTYL][(4-METHOXYPHENYL)METHYL]AMINE: is an organic compound that features a complex structure with both aliphatic and aromatic components

Preparation Methods

Synthetic Routes and Reaction Conditions:

Starting Materials: The synthesis begins with 2,2-dimethyloxane-4-carbaldehyde and ethyl cyanoacetate.

Initial Reaction: 2,2-dimethyloxane-4-carbaldehyde reacts with ethyl cyanoacetate to form ethyl 2-cyano-3-(2,2-dimethyloxan-4-yl)prop-2-enoate.

Grignard Reaction: The intermediate product undergoes a Grignard reaction with isopropylmagnesium bromide to yield ethyl 2-cyano-3-(2,2-dimethyloxan-4-yl)-4-methylpentanoate.

Nitrile Formation: Elimination of the ester group from the latter compound leads to the formation of 3-(2,2-dimethyloxan-4-yl)-4-methylpentanenitrile.

Reduction: The nitrile is reduced using lithium aluminium hydride to produce the desired amine

Industrial Production Methods: The industrial production of this compound would likely follow similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the aromatic methoxy group, forming phenolic derivatives.

Reduction: Reduction of the nitrile group to an amine is a key step in its synthesis.

Substitution: The aromatic ring can participate in electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions:

Oxidation: Reagents like potassium permanganate or chromium trioxide.

Reduction: Lithium aluminium hydride or sodium borohydride.

Substitution: Nitration with nitric acid and sulfuric acid, halogenation with halogens in the presence of a catalyst.

Major Products:

Oxidation: Phenolic derivatives.

Reduction: Primary amines.

Substitution: Nitro or halogenated aromatic compounds.

Scientific Research Applications

Chemistry: .

Mechanism of Action

The exact mechanism of action for this compound would depend on its specific applicationThe pathways involved would vary based on the target molecule and the context of its use .

Comparison with Similar Compounds

• 3-(2,2-Dimethyloxan-4-yl)-4-methylpentanenitrile
• Ethyl 2-cyano-3-(2,2-dimethyloxan-4-yl)-4-methylpentanoate

Uniqueness:

• The presence of both aliphatic and aromatic components in [3-(2,2-DIMETHYLOXAN-4-YL)-4-METHYLPENTYL][(4-METHOXYPHENYL)METHYL]AMINE makes it versatile for various chemical reactions.
• Its structural complexity allows for diverse applications in synthesis and potential biological activity .